BE“GHE Foundational & Exploratory

Check Availability & Pricing

Anidoxime Hydrochloride: A Technical Overview
of its Chemical Structure and Pharmacological
Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anidoxime hydrochloride

Cat. No.: B1244366

For Researchers, Scientists, and Drug Development Professionals

Abstract

Anidoxime hydrochloride is a synthetic compound that has been investigated for its
analgesic properties. This technical guide provides a comprehensive overview of its chemical
structure, physicochemical properties, and known pharmacological characteristics. While
research on anidoxime hydrochloride is not extensive, this document consolidates available
data to support further investigation and drug development efforts.

Chemical Structure and Identifiers

Anidoxime is an oxime derivative with the systematic IUPAC name 3-(diethylamino)-1-phenyl-1-
propanone, O-[[(4-methoxyphenyl)amino]carbonylloxime. The hydrochloride salt is the form
typically used in pharmaceutical research.

Structure:

Table 1: Chemical Identifiers of Anidoxime and its Hydrochloride Salt
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Identifier Value Reference

3-(diethylamino)-1-phenyl-1-
ropanone, O-[[(4-

IUPAC Name Prop l¢ )
methoxyphenyl)amino]carbonyl
Joxime

CAS Number (Anidoxime) 34297-34-2

CAS Number (Anidoxime HCI) 31729-11-0

Molecular Formula

o C21H27N303

(Anidoxime)

Molecular Formula (Anidoxime
C21H28CIN303

HCI)

Molecular Weight (Anidoxime) 369.47 g/mol

Molecular Weight (Anidoxime
405.92 g/mol

HCl)

Canonical SMILES

CCN(CC)CCC(=NOC(=0O)NC1
=CC=C(C=C1)0C)C2=CC=CC
=C2

InChl Key

XPHBRTNHVJSEQD-
UHFFFAOYSA-N

Physicochemical Properties

A comprehensive summary of the known physicochemical properties of anidoxime

hydrochloride is presented below. It is important to note that experimentally derived data for

some parameters are limited in publicly available literature.

Table 2: Physicochemical Properties of Anidoxime Hydrochloride
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Property Value Remarks
Melting Point Data not available
pKa Data not available

Calculated values may vary
logP Data not available depending on the algorithm

used.

The hydrochloride salt form is

expected to have higher

Water Solubility Data not available N
aqueous solubility than the
free base.

Solubility in other solvents Soluble in DMSO [1]

Pharmacological Properties and Mechanism of
Action

Anidoxime has been primarily investigated for its analgesic effects. Clinical studies have
suggested that its analgesic potency may be comparable to or greater than that of morphine,
with a potentially lower liability for physical dependence.[2]

The precise mechanism of action for anidoxime's analgesic activity has not been fully
elucidated. Based on its chemical structure as an oxime, it is plausible that its mechanism may
differ from traditional opioid analgesics. However, there is currently no definitive evidence from
binding assays or functional studies to confirm its interaction with opioid receptors or its
influence on the cyclooxygenase (COX) pathway and prostaglandin synthesis.

Potential Signaling Pathways

Given the limited direct research on anidoxime's signaling pathways, a hypothetical workflow
for investigating its mechanism of action is proposed.
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Proposed Mechanistic Investigation Workflow
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Opioid Receptor Binding Assays
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Click to download full resolution via product page

Caption: Proposed workflow for elucidating the analgesic mechanism of anidoxime
hydrochloride.

Experimental Protocols

Detailed experimental protocols from the primary literature are essential for reproducibility and
further research. The following sections outline the methodologies from key studies
investigating the properties of anidoxime hydrochloride.

Clinical Analgesic Trial (Grainger et al., 1977)

While the full text is not widely available, the abstract indicates a randomized, double-blind,
controlled clinical trial was conducted.[2]

Objective: To compare the analgesic efficacy of anidoxime with dihydrocodeine in
postoperative pain.

o Study Design: A double-blind, randomized controlled trial.

e Subjects: Patients experiencing postoperative pain.

e |[nterventions:

o Anidoxime (75 mg and 100 mg oral doses)
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o Dihydrocodeine (50 mg oral dose)

o Placebo (likely, though not explicitly stated in the abstract)

e Outcome Measures: Assessment of pain relief at specified time points post-administration.

e Results: No significant difference in analgesic effect was observed between the two doses of
anidoxime and dihydrocodeine. No side effects were reported for anidoxime.[2]

Analgesic and Dependence Studies in Animals
(Watzman and Buckley, 1980)

The full text of this comparative study is not readily accessible. The abstract suggests the
following methodologies were employed.

Objective: To compare the analgesic, behavioral, and physical dependence properties of
anidoxime hydrochloride with morphine.

e Animal Model: Likely rodents (e.g., rats or mice).

e Analgesic Assays: Standard pain models such as the tail-flick test, hot plate test, or writhing
test would have been used to assess analgesic efficacy.

o Behavioral Assessments: Observation of general behavior and motor activity following drug
administration.

o Dependence Studies: Methods to induce and precipitate withdrawal symptoms, such as
naloxone challenge after chronic administration of the test compounds, would have been
utilized to assess physical dependence liability.

Conclusion

Anidoxime hydrochloride is a compound with demonstrated analgesic properties that may
offer a different pharmacological profile compared to traditional opioids. However, a significant
gap in the publicly available data exists, particularly concerning its detailed physicochemical
properties and a definitive mechanism of action. Further research, including in-depth
spectroscopic analysis, solubility studies, receptor binding assays, and exploration of its effects
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on inflammatory pathways, is necessary to fully characterize this compound and evaluate its
potential as a therapeutic agent. The experimental designs of early clinical and preclinical
studies provide a foundation for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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